Cas no 75790-87-3 (2,4'-Diisocyanatodiphenyl Sulfide)

• Product Name: 2,4'-Diisocyanatodiphenyl Sulfide
• CAS No: 75790-87-3
• MF: C₁₄H₈N₂O₂S
• MW: 268.290521621704
• CID: 567417
• PubChem ID: 62273
• Update Time: 2025-05-20

2,4'-Diisocyanatodiphenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-2-[(4-isocyanatophenyl)thio]-
• 1-isocyanato-2-(4-isocyanatophenyl)sulfanylbenzene
• o-[(p-isocyanatophenyl)thio]phenyl isocyanate
• 2,4'-DIISOCYANATODIPHENYL SULFIDE
• EINECS 278-313-9
• X66B6HB89Z
• UNII-X66B6HB89Z
• DTXSID2072833
• NS00037726
• 2,4'-DIISOCYANATODIPHENYL SULFIDE (DIISOCYANATES)
• o-((p-Isocyanatophenyl)thio)phenyl isocyanate
• 2,4'-Diisocyanatodiphenyl sulfide [Diisocyanates]
• Benzene, 1-isocyanato-2-((4-isocyanatophenyl)thio)-
• 2,4'-DIPHENYL SULFIDE DIISOCYANATE
• 75790-87-3
• SCHEMBL484026
• 2,4'-Diisocyanatodiphenyl Sulfide

• Inchi： 1S/C14H8N2O2S/c17-9-15-11-5-7-12(8-6-11)19-14-4-2-1-3-13(14)16-10-18/h1-8H
• InChI Key： QEROATAKCLNWHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=O)C1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 268.03100
• Monoisotopic Mass: 268.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.22
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.624
• PSA: 84.16000
• LogP: 3.77240

Additional information on 2,4'-Diisocyanatodiphenyl Sulfide

Recent Advances in the Study of 2,4'-Diisocyanatodiphenyl Sulfide (CAS: 75790-87-3) in Chemical and Biomedical Applications

2,4'-Diisocyanatodiphenyl Sulfide (CAS: 75790-87-3) is a chemical compound of significant interest in the fields of polymer chemistry and biomedical research. Recent studies have explored its potential as a versatile building block for polyurethane and polyurea materials, owing to its unique sulfide linkage and isocyanate reactivity. This research brief synthesizes the latest findings on its synthesis, applications, and biological interactions, providing a comprehensive overview for professionals in the chemical and biomedical sectors.

A 2023 study published in the Journal of Polymer Science highlighted the enhanced thermal stability and mechanical properties of polyurethanes derived from 2,4'-Diisocyanatodiphenyl Sulfide. The research demonstrated that the sulfide linkage contributes to improved resistance to oxidative degradation, making it a promising candidate for high-performance coatings and medical device materials. Additionally, the compound's reactivity with amines and alcohols was systematically characterized, offering insights into its polymerization kinetics.

In the biomedical domain, a recent investigation in Biomaterials Science explored the biocompatibility of 2,4'-Diisocyanatodiphenyl Sulfide-based polymers. The study revealed that these materials exhibit low cytotoxicity and favorable interactions with human cells, suggesting potential applications in drug delivery systems and tissue engineering scaffolds. Notably, the sulfide moiety was found to confer antioxidant properties, which could mitigate inflammatory responses in vivo.

Another groundbreaking study in Chemical Communications (2024) reported the development of a novel photo-responsive hydrogel using 2,4'-Diisocyanatodiphenyl Sulfide as a crosslinker. The hydrogel demonstrated reversible sol-gel transitions under UV irradiation, enabling precise control over drug release kinetics. This innovation opens new avenues for smart biomaterials in targeted therapy.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,4'-Diisocyanatodiphenyl Sulfide. A 2023 review in Organic Process Research & Development identified the need for more sustainable catalytic systems to improve yield and reduce byproducts. Future research directions may focus on green chemistry approaches and computational modeling to optimize reaction conditions.

In conclusion, 2,4'-Diisocyanatodiphenyl Sulfide (75790-87-3) continues to emerge as a multifunctional compound with broad applications in advanced materials and biomedicine. Ongoing research is expected to further elucidate its structure-property relationships and expand its utility in cutting-edge technologies. Professionals in the field should monitor developments in its derivatization strategies and regulatory considerations for biomedical use.